Cas no 898766-71-7 (4-ACETOXYBENZYL 2-FURYL KETONE)

4-ACETOXYBENZYL 2-FURYL KETONE structure
898766-71-7 structure
Product Name:4-ACETOXYBENZYL 2-FURYL KETONE
CAS No:898766-71-7
MF:C14H12O4
MW:244.242684364319
CID:1946443
PubChem ID:24723791
Update Time:2025-04-21

4-ACETOXYBENZYL 2-FURYL KETONE Chemical and Physical Properties

Names and Identifiers

    • 4-ACETOXYBENZYL 2-FURYL KETONE
    • [4-[2-(furan-2-yl)-2-oxoethyl]phenyl] acetate
    • DTXSID90642190
    • 4-[2-(Furan-2-yl)-2-oxoethyl]phenyl acetate
    • 898766-71-7
    • Inchi: 1S/C14H12O4/c1-10(15)18-12-6-4-11(5-7-12)9-13(16)14-3-2-8-17-14/h2-8H,9H2,1H3
    • InChI Key: FQVFHDDLKJCVHP-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(CC1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

  • Exact Mass: 244.07400
  • Monoisotopic Mass: 244.07355886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.51000
  • LogP: 2.63030
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